Cas no 1217860-44-0 (Galanthamine-O-methyl-d3 N-Oxide)

• Product Name: Galanthamine-O-methyl-d3 N-Oxide
• CAS No: 1217860-44-0
• MF: C₁₇H₂₁NO₄
• MW: 306.371430158615
• CID: 4555264
• PubChem ID: 46780423
• Update Time: 2025-07-23

Galanthamine-O-methyl-d3 N-Oxide Chemical and Physical Properties

Names and Identifiers

• Galanthamine-O-methyl-d3 N-Oxide
• LROQBKNDGTWXET-YOZHCDLYSA-N
• DA-73625
• CS-0200472
• 1217860-44-0
• Galanthamine N-Oxide-d3
• (1S,12S,14R)-4-methyl-4-oxido-9-(trideuteriomethoxy)-11-oxa-4-azoniatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,15-tetraen-14-ol
• HY-132337S

• Inchi： 1S/C17H21NO4/c1-18(20)8-7-17-6-5-12(19)9-14(17)22-16-13(21-2)4-3-11(10-18)15(16)17/h3-6,12,14,19H,7-10H2,1-2H3/t12-,14-,17-,18?/m0/s1/i2D3
• InChI Key： LROQBKNDGTWXET-YOZHCDLYSA-N
• SMILES： O1C2=C(C([H])=C([H])C3C([H])([H])[N+](C([H])([H])[H])(C([H])([H])C([H])([H])[C@]4(C([H])=C([H])[C@@]([H])(C([H])([H])[C@]14[H])O[H])C=32)[O-])OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 306.16588839g/mol
• Monoisotopic Mass: 306.16588839g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Galanthamine-type amaryllidaceae alkaloids

Additional information on Galanthamine-O-methyl-d3 N-Oxide

Galanthamine-O-methyl-d3 N-Oxide: A Comprehensive Overview

Galanthamine-O-methyl-d3 N-Oxide, a derivative of the naturally occurring alkaloid galanthamine, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. With a CAS number of 1217860-44-0, this molecule has garnered attention for its potential applications in medicinal research, particularly in the study of neurodegenerative diseases. The incorporation of deuterium isotopes (d3) and the formation of an N-oxide moiety enhance its utility as a research tool, providing insights into metabolic pathways and drug interactions.

The chemical structure of Galanthamine-O-methyl-d3 N-Oxide consists of a triterpenoid glycoside framework, which is characteristic of many alkaloids found in Amaryllidaceae plants. The presence of the N-oxide group introduces a polar functional moiety, improving solubility and interaction with biological targets. This modification is particularly valuable in nuclear magnetic resonance (NMR) spectroscopy studies, where the deuterated label aids in distinguishing the compound from endogenous substances, thereby facilitating precise structural elucidation.

In recent years, there has been a surge in research focused on neurodegenerative disorders such as Alzheimer's disease (AD) and Parkinson's disease (PD). Galanthamine, originally isolated from bulbs of Narcissus pseudonarcissus and other related species, has demonstrated acetylcholinesterase (AChE) inhibitory activity, making it a cornerstone in the treatment of AD. The derivative Galanthamine-O-methyl-d3 N-Oxide retains this pharmacological activity while offering additional benefits for researchers. Its use in high-throughput screening (HTS) assays allows for the identification of novel drug candidates that can modulate cholinergic systems more effectively.

The synthesis of Galanthamine-O-methyl-d3 N-Oxide involves multi-step organic transformations, including methylation and oxidation processes. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as chromatography and mass spectrometry play pivotal roles in verifying the structural integrity and chemical purity of the final product. These advancements in synthetic chemistry have enabled researchers to explore complex derivatives with greater precision.

NMR spectroscopy is particularly advantageous when studying Galanthamine-O-methyl-d3 N-Oxide due to its ability to provide detailed information about molecular structure and dynamics. The deuterated label (d3) minimizes interference from background signals, allowing for clearer interpretation of spectral data. This has led to a deeper understanding of how the compound interacts with biological targets, such as AChE enzymes. Such insights are invaluable for designing next-generation therapeutics that can overcome limitations associated with current treatments.

The pharmacokinetic properties of Galanthamine-O-methyl-d3 N-Oxide have also been extensively studied. Research indicates that the introduction of the N-oxide group enhances metabolic stability while maintaining pharmacological efficacy. This balance is crucial for developing drugs that exhibit prolonged half-lives and reduced side effects. Preclinical studies have shown promising results in animal models, suggesting that this derivative could be a viable candidate for further clinical development.

Moreover, Galanthamine-O-methyl-d3 N-Oxide serves as an excellent tool for academic research and educational purposes. Its well-characterized structure and known bioactivity make it an ideal candidate for teaching undergraduate and graduate students about advanced concepts in medicinal chemistry. By integrating this compound into experimental protocols, educators can illustrate key principles such as enzyme inhibition, metabolic pathways, and spectroscopic techniques in a practical manner.

The global pharmaceutical industry continues to invest heavily in research aimed at discovering new treatments for neurodegenerative diseases. Galanthamine-O-methyl-d3 N-Oxide represents a significant advancement in this effort, offering both therapeutic potential and scientific value. As our understanding of these diseases evolves, compounds like this derivative will play an increasingly important role in shaping future treatment strategies.

In conclusion, Galanthamine-O-methyl-d3 N-Oxide is a multifaceted compound with far-reaching implications in pharmaceutical research and drug development. Its unique structural features, combined with its pharmacological activity, make it a valuable asset for scientists studying neurodegenerative disorders. As research progresses, this derivative will undoubtedly contribute to advancements that improve patient outcomes worldwide.